5-(Methylamino)picolinonitrile
Overview
Description
5-(Methylamino)picolinonitrile is a chemical compound with the CAS Number: 1256806-82-2 and a molecular weight of 133.15 . It is a solid substance .
Molecular Structure Analysis
The linear formula of 5-(Methylamino)picolinonitrile is C7H7N3 . The molecular structure analysis of this compound would require more specific data or experimental results, which are not available in the current resources.Physical And Chemical Properties Analysis
5-(Methylamino)picolinonitrile is a solid substance . Its molecular weight is 133.15 . More specific physical and chemical properties such as melting point, boiling point, and density would require additional data or resources .Scientific Research Applications
Drug Development
5-(Methylamino)picolinonitrile: plays a significant role in pharmacokinetics, which is crucial in the discovery and development of new drugs. It’s involved in the study of drug absorption, distribution, metabolism, and excretion (ADME), influencing the decision-making process in the development of new chemical entities as prospective drugs .
Organic Synthesis
In organic chemistry, 5-(Methylamino)picolinonitrile is utilized as a building block due to its reactivity and nucleophilicity. It enables the construction of complex molecules, including pharmaceuticals and agrochemicals, through various functionalization reactions and transformations .
Material Science
This compound is used in material science for the design and fabrication of polymers, catalysts, sensors, and functional materials. Its unique electronic, optical, and mechanical properties make it suitable for applications in organic electronics, photovoltaics, and biomaterials .
Analytical Chemistry
5-(Methylamino)picolinonitrile: is significant in analytical chemistry, where it’s used in chromatography and other analytical techniques. It helps in the identification and quantification of substances within a mixture .
Biochemistry
In biochemistry, 5-(Methylamino)picolinonitrile is involved in the study of biological processes and substances. It’s used in the synthesis of compounds that interact with biological systems, contributing to the understanding of cellular and molecular mechanisms .
Environmental Science
The compound finds applications in environmental science, particularly in the development of nanomaterials for environmental remediation, energy harvesting, and as catalysts in various environmental applications .
Pharmacology
5-(Methylamino)picolinonitrile: is also important in pharmacology, where it’s used in the synthesis of compounds with potential therapeutic effects, such as inhibitors of HIV-1 pre-mRNA alternative splicing and antitumor agents .
Chemical Engineering
In chemical engineering, this compound is part of the synthesis process of pyrene-based metal-organic frameworks (MOFs), which have applications in luminescence sensing, photocatalysis, adsorption and separation of molecules, heterogeneous catalysis, and biomedical applications .
Safety and Hazards
properties
IUPAC Name |
5-(methylamino)pyridine-2-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3/c1-9-7-3-2-6(4-8)10-5-7/h2-3,5,9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMBBYSJOTOXRPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CN=C(C=C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Methylamino)picolinonitrile | |
CAS RN |
1256806-82-2 |
Source
|
| Record name | 5-(methylamino)pyridine-2-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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